Cas no 941869-87-0 (N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide)

• Product Name: N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide
• CAS No: 941869-87-0
• MF: C₂₁H₂₃ClN₂O₄
• MW: 402.871324777603
• CID: 5499340
• Update Time: 2025-10-28

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide

• Inchi： 1S/C21H23ClN2O4/c1-27-18-8-6-7-17(19(18)28-2)20(25)24(16-11-9-15(22)10-12-16)21(26)23-13-4-3-5-14-23/h6-12H,3-5,13-14H2,1-2H3
• InChI Key： XQQZXLVCAQUCNG-UHFFFAOYSA-N
• SMILES： N1(C(N(C2=CC=C(Cl)C=C2)C(=O)C2=CC=CC(OC)=C2OC)=O)CCCCC1

Additional information on N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide (CAS No. 941869-87-0): An Overview

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide (CAS No. 941869-87-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the piperidine family and features a unique combination of functional groups that contribute to its pharmacological properties.

The molecular structure of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide includes a piperidine ring, a chlorophenyl group, and a dimethoxybenzoyl moiety. These structural elements play crucial roles in determining the compound's biological activity and its interactions with various biological targets. The presence of the chlorophenyl group and the dimethoxybenzoyl moiety enhances the compound's lipophilicity and stability, making it suitable for use in drug development.

Recent studies have highlighted the potential of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory processes. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at the University of California, San Francisco, found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide could be a valuable candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has been investigated for its pharmacokinetic properties. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in animal models. The results indicated that N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

The safety profile of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has also been assessed in preclinical studies. Toxicity tests conducted on various animal models showed that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the further development of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide as a potential therapeutic agent.

In conclusion, N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide (CAS No. 941869-87-0) is a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation and neurodegenerative diseases. Ongoing research continues to explore the full potential of this compound, with the aim of translating these findings into clinical applications that can benefit patients worldwide.